Cas no 51469-55-7 (1-Nonen-3-one,4-methylene-1-phenyl-, (E)- (9CI))

• Product name: 1-Nonen-3-one,4-methylene-1-phenyl-, (E)- (9CI)
• CAS No: 51469-55-7
• MF: C₁₆H₂₀O
• MW: 228.329404830933
• CID: 380427
• PubChem ID: 5864971

1-Nonen-3-one,4-methylene-1-phenyl-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Nonen-3-one,4-methylene-1-phenyl-, (E)- (9CI)
• (E)-4-methylidene-1-phenylnon-1-en-3-one
• DTXSID60421196
• NSC-295669
• 51469-55-7
• NSC295669

• Inchi： InChI=1S/C16H20O/c1-3-4-6-9-14(2)16(17)13-12-15-10-7-5-8-11-15/h5,7-8,10-13H,2-4,6,9H2,1H3/b13-12+
• InChI Key： BHWSGHMQTYASSA-OUKQBFOZSA-N
• SMILES： CCCCCC(=C)C(=O)C=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 228.1515
• Monoisotopic Mass: 228.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.959
• Boiling Point: 348.9°C at 760 mmHg
• Flash Point: 148.2°C
• Refractive Index: 1.535
• PSA: 17.07
• LogP: 4.40540